Cas no 75746-64-4 (2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester)

2-Propenoic acid, 3-(2-cyanophenyl)-methyl ester is a versatile organic compound characterized by its unique chemical structure. This methyl ester offers enhanced stability and solubility, making it suitable for various applications in the chemical industry. Its specific functional groups confer high reactivity, facilitating efficient reactions in synthesis processes. The product's purity and consistency ensure reliable performance in chemical reactions, contributing to the development of advanced materials and pharmaceuticals.

2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester structure

75746-64-4 structure

Product Name:2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester

CAS No:75746-64-4

MF:C₁₁H₉NO₂

MW:187.194662809372

CID:539036

PubChem ID:53905433

Update Time:2025-07-23

2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester
- methyl 3-(2-cyanophenyl)prop-2-enoate
- DTXSID90707556
- 75746-64-4
- Inchi： 1S/C11H9NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-7H,1H3
- InChI Key： IAAPYNQXOSADHV-UHFFFAOYSA-N
- SMILES： O(C)C(C=CC1C=CC=CC=1C#N)=O

Computed Properties

Exact Mass: 187.06337
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 50.1Å²

Experimental Properties

PSA: 50.09

2-Propenoic acid, 3-(2-cyanophenyl)-, methyl ester Pricemore >>

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